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Compound of Interest

Compound Name:
N-(4-Chlorophenyl)glycine tert-

Butyl ester

CAS No.: 139088-99-6

Cat. No.: B7862796

Get Quote

Technical Guide for Laboratory & Safety Professionals Compound CAS: 139088-99-6 Chemical

Class: Halogenated Amino Acid Ester

Executive Summary & Hazard Classification
Effective disposal of N-(4-Chlorophenyl)glycine tert-Butyl ester requires strict adherence to

protocols designed for halogenated organic compounds.[1] Unlike simple organic waste, the

presence of the chlorine atom on the phenyl ring dictates specific segregation streams to

prevent the formation of hazardous byproducts (such as dioxins) during incineration and to

comply with environmental regulations (RCRA).

This guide provides a self-validating workflow for researchers to dispose of this compound

safely, ensuring compliance with federal regulations and minimizing disposal costs.
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Parameter Data

Chemical Name N-(4-Chlorophenyl)glycine tert-Butyl ester

CAS Number 139088-99-6

Molecular Formula C₁₂H₁₆ClNO₂

Molecular Weight 241.72 g/mol

Physical State Solid (typically white to off-white powder)

Disposal Class Halogenated Organic Waste

Strategic Hazard Assessment (The "Why")
Before handling waste, understanding the causality of the protocol is essential for safety.

Halogen Content: The chlorine substituent necessitates segregation from non-halogenated

solvents.[2] If mixed with non-halogenated waste (e.g., acetone, ethanol), the entire volume

must be treated as halogenated waste, significantly increasing disposal costs (often 2-3x

higher) and complicating the incineration process.

Chemical Stability: While glycine esters are generally stable, they can hydrolyze under acidic

or basic conditions. Waste containers should be kept at neutral pH to prevent uncontrolled

hydrolysis and pressure buildup.

Unknown Toxicity (Precautionary Principle): Toxicological data for this specific ester is

limited. Therefore, it must be handled as a potential irritant and aquatic toxin. All disposal

procedures must assume the material is hazardous.

Operational Disposal Protocols
Protocol A: Disposal of Pure Solid Waste (Excess or
Expired)
Use this protocol for expired stock or weighed excess powder.
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Segregation: Do not dissolve the solid in solvent for the sole purpose of disposal. This

increases waste volume unnecessary.

Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar

compatible with solid hazardous waste.

Labeling:

Affix a hazardous waste tag immediately.[3]

Chemical Name: Write out the full name: "N-(4-Chlorophenyl)glycine tert-Butyl ester".
Do not use abbreviations or formulas.

Hazard Checkbox: Mark "Toxic" and "Irritant".

Transfer: Transfer the solid using a disposable spatula. Cap the container tightly.

Secondary Containment: Place the jar in a secondary bin until pickup to capture any

potential breakage.

Protocol B: Disposal of Reaction Mixtures (Liquid
Waste)
Use this protocol for mother liquors, filtrates, or reaction solutions containing the compound.

Stream Identification: Identify the primary solvent.

Scenario 1: Solvent is halogenated (e.g., DCM, Chloroform).

Scenario 2: Solvent is non-halogenated (e.g., Ethyl Acetate, Methanol).[2]

Consolidation:

CRITICAL STEP: Regardless of the solvent, the presence of N-(4-Chlorophenyl)glycine
tert-Butyl ester renders the mixture Halogenated Waste.

Pour the solution into the Halogenated Solvents waste drum/carboy.
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Incompatibility Check: Ensure the waste container does not contain strong oxidizers (e.g.,

Nitric acid) or strong bases, which could react with the ester or amine functionality.

Log Entry: Record the approximate concentration and volume added to the waste log.

Protocol C: Contaminated Debris
Use this protocol for gloves, weigh boats, and paper towels.

Trace vs. Gross Contamination:

Trace (Dry): Disposable gloves and paper towels with no visible residue can often be

disposed of in regular trash (consult local EHS rules).

Gross (Visible): Items visibly soiled with the compound must be treated as hazardous

waste.

Bagging: Place grossly contaminated items in a clear, heavy-duty plastic bag (6-mil).

Tagging: Label as "Solid Hazardous Debris - Contaminated with Halogenated Organics".

Visual Disposal Logic (Decision Tree)
The following diagram illustrates the decision-making process to ensure the compound enters

the correct waste stream.
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Waste Generation:
N-(4-Chlorophenyl)glycine

tert-Butyl ester

What is the physical state?

Solid (Powder)

Pure Substance

Liquid (Solution)

Reaction Mix

Contaminated Debris
(Gloves/Paper)

Consumables

Place in Solid Waste Container
(Do NOT dissolve) Identify Solvent Base DISPOSE IN:

Hazardous Debris Bag

DISPOSE IN:
Hazardous Solid Waste

Halogenated Solvent
(e.g., DCM)

Non-Halogenated Solvent
(e.g., EtOAc)

DISPOSE IN:
Halogenated Waste Stream

(Red Can)

MUST Segregate as
Halogenated due to Solute

Click to download full resolution via product page

Figure 1: Decision matrix for segregating N-(4-Chlorophenyl)glycine tert-Butyl ester waste

streams. Note the critical path for non-halogenated solvents containing the solute.
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In the event of a spill during the disposal process, follow the S.W.I.M. protocol:

S - Stop the spill: If safe, upright the container.

W - Warn others: Alert nearby personnel.

I - Isolate the area: Restrict access.

M - Minimize exposure: Don appropriate PPE (Nitrile gloves, safety goggles, lab coat).

Specific Cleanup Steps:

Solid Spill: Do not dry sweep if dust generation is likely. Use a wet wipe or a HEPA-filtered

vacuum dedicated to chemical cleanup. Place waste in the Solid Hazardous Waste

container.

Solution Spill: Cover with an absorbent pad or vermiculite. Once absorbed, scoop into a bag

and label as "Debris contaminated with Halogenated Organics".

Skin Contact: Wash immediately with soap and water for 15 minutes. The lipophilic nature of

the tert-butyl ester may facilitate skin absorption; do not use solvents (like ethanol) to wash

skin, as this increases absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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